![molecular formula C13H9Cl3N2O2 B1221919 1-(4-Chloro-2-hydroxyphenyl)-3-(3,4-dichlorophenyl)urea CAS No. 63348-26-5](/img/structure/B1221919.png)
1-(4-Chloro-2-hydroxyphenyl)-3-(3,4-dichlorophenyl)urea
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Overview
Description
2'-hydroxytriclocarban is a phenylureathat is urea substituted by 4-chloro-2-hydroxyphenyl and 3,4-dichlorophenyl groups at positions 1 and 3 respectively. A metabolite of triclocarban. It is a dichlorobenzene, a member of monochlorobenzenes and a member of phenylureas.
Scientific Research Applications
Chromatographic Analysis in Soil
1-(4-Chloro-2-hydroxyphenyl)-3-(3,4-dichlorophenyl)urea has been studied for its behavior in soil environments. Katz and Strusz (1968) detailed the chromatographic determination of maloran, a related urea herbicide, in soils, suggesting similar analytical approaches could be applied to this compound (Katz & Strusz, 1968).
Inhibition of Translation Initiation in Cancer Cells
Denoyelle et al. (2012) found that symmetrical N,N'-diarylureas, including compounds structurally similar to this compound, can inhibit cancer cell proliferation by affecting the eIF2α kinase heme regulated inhibitor. This suggests potential anti-cancer applications (Denoyelle et al., 2012).
Electro-Fenton Degradation of Antimicrobials
Sires et al. (2007) explored the degradation of antimicrobials, including triclocarban, which is structurally related to this compound, through electro-Fenton systems. Their findings might be relevant to the degradation of this compound in similar systems (Sirés et al., 2007).
Photodegradation Studies
Photodegradation of related compounds such as diuron has been studied by Jirkovský et al. (1997), providing insights into the photolytic behavior of similar urea derivatives, including this compound (Jirkovský et al., 1997).
Hydrolysis and Photodegradation in Water
Gatidou and Iatrou (2011) investigated the photodegradation and hydrolysis of substituted urea pesticides in water, a study that could be relevant to understanding the environmental fate of this compound (Gatidou & Iatrou, 2011).
Corrosion Inhibition in Acid Solutions
Research by Bahrami and Hosseini (2012) on the corrosion inhibition effect of similar urea compounds in acid solutions can provide insights into the potential industrial applications of this compound in corrosion prevention (Bahrami & Hosseini, 2012).
Comparative Hydrolysis Studies
The hydrolysis behavior of similar compounds such as Triclocarban and Halocarban was studied by Audu and Heyn (1988), which could be extrapolated to understand the hydrolysis patterns of this compound (Audu & Heyn, 1988).
Antimicrobial Properties
Sherekar et al. (2022) synthesized and evaluated the antimicrobial activities of similar compounds, highlighting the potential of this compound as an antimicrobial agent (Sherekar et al., 2022).
properties
CAS RN |
63348-26-5 |
---|---|
Molecular Formula |
C13H9Cl3N2O2 |
Molecular Weight |
331.6 g/mol |
IUPAC Name |
1-(4-chloro-2-hydroxyphenyl)-3-(3,4-dichlorophenyl)urea |
InChI |
InChI=1S/C13H9Cl3N2O2/c14-7-1-4-11(12(19)5-7)18-13(20)17-8-2-3-9(15)10(16)6-8/h1-6,19H,(H2,17,18,20) |
InChI Key |
OKSXGOLSKDABPC-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1NC(=O)NC2=C(C=C(C=C2)Cl)O)Cl)Cl |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)NC2=C(C=C(C=C2)Cl)O)Cl)Cl |
Other CAS RN |
63348-26-5 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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